Cas no 15996-31-3 (1H-Purine-2,6-dione,8-[(diethylamino)methyl]-3,7-dihydro-3,7-dimethyl-, hydrochloride (1:?))

• Product Name: 1H-Purine-2,6-dione,8-[(diethylamino)methyl]-3,7-dihydro-3,7-dimethyl-, hydrochloride (1:?)
• CAS No: 15996-31-3
• MF: C₁₂H₂₀ClN₅O₂
• MW: 301.772500991821
• CID: 173624
• PubChem ID: 204233
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-[(diethylamino)methyl]-3,7-dihydro-3,7-dimethyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-[(diethylamino)methyl]-3,7-dihydro-3,7-dimethyl-, hydrochloride (1:?)
• 8-(diethylaminomethyl)-3,7-dimethylpurine-2,6-dione,hydrochloride
• 8-Diethylaminomethyltheobromine
• Theobromine, 8-diethylaminomethyl-, hydrochloride
• 8-Diethylaminomethyl-3,7-dimethylxanthine, hydrochloride
• DTXSID60166777
• 15996-31-3

• Inchi： 1S/C12H19N5O2.ClH/c1-5-17(6-2)7-8-13-10-9(15(8)3)11(18)14-12(19)16(10)4;/h5-7H2,1-4H3,(H,14,18,19);1H
• InChI Key： OQCQKDMIUDKSSM-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(N(C)C(N1)=O)N=C(CN(CC)CC)N2C

Computed Properties

• Exact Mass: 301.131
• Monoisotopic Mass: 301.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Boiling Point: 471.5°Cat760mmHg
• Flash Point: 238.9°C